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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines and protocols for the use of the 10-1074
antibody, a potent broadly neutralizing antibody (bNAb) against the Human Immunodeficiency
Virus Type 1 (HIV-1).

Introduction

The 10-1074 antibody is a recombinant human IgG1 lambda monoclonal antibody that targets
the V3 glycan supersite on the HIV-1 envelope glycoprotein gp120.[1][2] It is a next-generation
bNADb with potent neutralizing activity against a wide array of HIV-1 strains.[1] The 10-1074
antibody is currently under investigation for both the prevention and treatment of HIV-1
infection.[1]

Antibody Characteristics:
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Characteristic Description

V3 glycan supersite on HIV-1 envelope

Target .
glycoprotein gp120
Isotype Human IgG1A
Cloned from a single memory B cell of an HIV-1
Source ) o
infected individual
Neutralizes HIV-1 by binding to the envelope
spike, inhibiting viral entry into host cells. It can
Mechanism of Action also mediate effector functions such as

antibody-dependent cellular cytotoxicity
(ADCC).[1]

Handling and Storage

Proper handling and storage of the 10-1074 antibody are crucial to maintain its activity and
ensure experimental reproducibility.

» Storage:
o Short-term (up to 1 month): Store at 2-8°C.

o Long-term (up to 1 year): Aliquot to avoid repeated freeze-thaw cycles and store at -20°C
or -80°C.

 Aliquoting: Aliquot the antibody into single-use volumes to minimize degradation from
repeated freeze-thaw cycles.

 Dilution: For working solutions, dilute the antibody in a buffer recommended for the specific
application (e.g., PBS or cell culture medium).

« Stability: Avoid prolonged exposure to room temperature.

Data Presentation
Neutralization Activity
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The 10-1074 antibody has demonstrated potent neutralizing activity against a broad range of

HIV-1 pseudoviruses. The half-maximal inhibitory concentration (IC50) values vary depending

on the viral strain.

HIV-1 Strain Clade IC50 (pg/mL) Reference
BG505_T332N A 0.015 [3]
Q23 17 A 0.005 [3]
AC10 29 A 0.001 [3]
BJOX2000 B <0.01 [4]
CE0217 C <0.01 [4]
X1632 B <0.01 [4]
25710 AJE <0.01 [4]
TRO.11 B [5]
BF520 A [5]

Note: IC50 values can vary between assays and laboratories. This table provides a

representative sample of the antibody's potency.

Binding Affinity

The binding affinity of the 10-1074 antibody to the HIV-1 envelope glycoprotein gp120 has been

characterized using methods such as Surface Plasmon Resonance (SPR). The dissociation

constant (Kd) is a measure of this affinity.

Antigen Apparent Kd (nM) Reference
YU-2 gp120 ~1 [6]
YU-2 gp140 ~1 [6]
CN54 rgp120 [7]
JRFL rgp120 0.86 [7]
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Note: Binding affinities can be influenced by the specific gp120 variant and the experimental
conditions.

Experimental Protocols
TZM-bl Neutralization Assay

This assay measures the ability of the 10-1074 antibody to neutralize HIV-1 pseudoviruses by
quantifying the reduction in luciferase reporter gene expression in TZM-bl cells.

Materials:

TZM-bl cells

e HIV-1 pseudoviruses

e 10-1074 antibody

o Complete growth medium (DMEM, 10% FBS, penicillin-streptomycin)

e DEAE-Dextran

 Luciferase assay reagent

o 96-well cell culture plates (white, solid-bottom for luminescence reading)
e Luminometer

Protocol:

o Cell Seeding: Seed TZM-bl cells in a 96-well plate at a density of 1 x 10”4 cells per well in
100 pL of complete growth medium. Incubate overnight at 37°C, 5% CO2.

» Antibody Dilution: Prepare serial dilutions of the 10-1074 antibody in complete growth
medium.

o Neutralization Reaction: In a separate 96-well plate, mix 50 uL of the diluted antibody with 50
uL of HIV-1 pseudovirus (pre-titered to yield a desired level of luciferase activity). Incubate
for 1 hour at 37°C.
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 Infection: Remove the medium from the TZM-bl cells and add 100 pL of the antibody-virus
mixture to each well. Include wells with virus only (positive control) and cells only

(background control).
 Incubation: Incubate the plates for 48 hours at 37°C, 5% CO2.

e Lysis and Luminescence Reading: After incubation, remove the supernatant and lyse the
cells using a luciferase assay reagent according to the manufacturer's instructions. Measure
the luminescence using a luminometer.

o Data Analysis: Calculate the percent neutralization for each antibody concentration by
subtracting the background luminescence and normalizing to the positive control. Determine
the IC50 value, which is the antibody concentration that results in a 50% reduction in
luciferase activity.

Plate Preparation
Seed TZM-bl cells Incubate overnight
in 96-well plate 9
. . \—V Add antibody-virus Incubate for 48 hours Lyse cells and read Calculate % neutralization
Reaction Preparation mixture to cells luminescence and IC50
Prepare serial dilutions > Mix antibody and
of 10-1074 antibody HIV-1 pseudovirus Incubate for 1 hour

Infection and Analysis

Click to download full resolution via product page

Workflow for the TZM-bl Neutralization Assay.

Enzyme-Linked Immunosorbent Assay (ELISA)

This protocol describes a sandwich ELISA to detect the binding of the 10-1074 antibody to
recombinant HIV-1 gp120.

Materials:

e Recombinant HIV-1 gp120
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e 10-1074 antibody

e HRP-conjugated anti-human IgG secondary antibody

o Coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6)
» Blocking buffer (e.g., PBS with 1% BSA)

e Wash buffer (e.g., PBS with 0.05% Tween-20)

e TMB substrate

e Stop solution (e.g., 2N H2S04)

o 96-well ELISA plates

Plate reader

Protocol:

Coating: Coat the wells of a 96-well ELISA plate with 100 pL of recombinant gp120 (1-5
png/mL in coating buffer). Incubate overnight at 4°C.

e Washing: Wash the plate three times with wash buffer.
o Blocking: Block the wells with 200 L of blocking buffer for 1-2 hours at room temperature.
» Washing: Wash the plate three times with wash buffer.

e Primary Antibody Incubation: Add 100 pL of diluted 10-1074 antibody to the wells. Incubate
for 1-2 hours at room temperature.

e Washing: Wash the plate five times with wash buffer.

e Secondary Antibody Incubation: Add 100 pL of HRP-conjugated anti-human IgG secondary
antibody (diluted in blocking buffer) to each well. Incubate for 1 hour at room temperature.

o Washing: Wash the plate five times with wash buffer.
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e Substrate Development: Add 100 pL of TMB substrate to each well and incubate in the dark
until a blue color develops (typically 15-30 minutes).

o Stopping the Reaction: Add 50 pL of stop solution to each well. The color will change from
blue to yellow.

e Reading: Read the absorbance at 450 nm using a plate reader.
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Workflow for gp120 ELISA using 10-1074 antibody.
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Western Blot

This protocol outlines the use of the 10-1074 antibody to detect HIV-1 gp120 in a Western blot.
Materials:

o Cell lysates or viral lysates containing gp120

o SDS-PAGE gels

» PVDF or nitrocellulose membrane

» Transfer buffer

e Blocking buffer (e.g., 5% non-fat milk in TBST)

e 10-1074 antibody

o HRP-conjugated anti-human IgG secondary antibody
e TBST (Tris-buffered saline with 0.1% Tween-20)

e Chemiluminescent substrate

e Imaging system

Protocol:

e Sample Preparation: Prepare protein samples by mixing with Laemmli sample buffer and
heating at 95-100°C for 5-10 minutes.

o SDS-PAGE: Separate the proteins by size using SDS-polyacrylamide gel electrophoresis.

o Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose
membrane.

e Blocking: Block the membrane with blocking buffer for 1 hour at room temperature or
overnight at 4°C.
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e Primary Antibody Incubation: Incubate the membrane with the 10-1074 antibody (diluted in
blocking buffer) for 1-2 hours at room temperature or overnight at 4°C.

e Washing: Wash the membrane three times for 5-10 minutes each with TBST.

e Secondary Antibody Incubation: Incubate the membrane with HRP-conjugated anti-human
IgG secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.

¢ Washing: Wash the membrane three times for 10 minutes each with TBST.

o Detection: Incubate the membrane with a chemiluminescent substrate according to the
manufacturer's instructions.

e Imaging: Capture the chemiluminescent signal using an imaging system.

Flow Cytometry

This protocol describes the use of the 10-1074 antibody to detect surface expression of HIV-1
Env on infected cells.

Materials:

e HIV-1 infected cells

» Uninfected control cells

e 10-1074 antibody

e Fluorochrome-conjugated anti-human IgG secondary antibody
e FACS buffer (e.g., PBS with 2% FBS)

o Fixable viability dye

e Flow cytometer

Protocol:

o Cell Preparation: Harvest and wash the infected and control cells with FACS buffer.
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« Viability Staining: Stain the cells with a fixable viability dye to exclude dead cells from the
analysis.

e Primary Antibody Staining: Incubate the cells with the 10-1074 antibody (diluted in FACS
buffer) for 30-60 minutes on ice, protected from light.

e Washing: Wash the cells twice with FACS buffer.

e Secondary Antibody Staining: Incubate the cells with a fluorochrome-conjugated anti-human
IgG secondary antibody for 30 minutes on ice, protected from light.

e Washing: Wash the cells twice with FACS buffer.
o Fixation (Optional): Fix the cells with a suitable fixative (e.g., 1-4% paraformaldehyde).
o Data Acquisition: Acquire the data on a flow cytometer.

o Data Analysis: Analyze the data using appropriate software, gating on live, single cells to
determine the percentage of Env-positive cells and the mean fluorescence intensity.

Signaling Pathways and Mechanism of Action

The primary mechanism of action of the 10-1074 antibody is the neutralization of HIV-1. By
binding to the V3 glycan supersite on gp120, it sterically hinders the conformational changes
required for the virus to engage with the host cell co-receptors (CCR5 or CXCR4), thereby
blocking viral entry. In addition to direct neutralization, the Fc region of the 10-1074 antibody
can engage with Fc receptors on immune cells, such as Natural Killer (NK) cells, leading to
Antibody-Dependent Cellular Cytotoxicity (ADCC) of infected cells.
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Mechanism of action of the 10-1074 antibody.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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